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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B094433 Get Quote

An In-depth Technical Guide to Disperse Red 60 for Scientific Professionals

Disperse Red 60, an anthraquinone-based dye, is a compound of significant interest in

materials science and environmental research. Primarily utilized in the textile industry for

dyeing synthetic fibers such as polyester, its unique chemical structure also makes it a focal

point in the development of novel materials and environmental remediation technologies. This

guide provides core chemical information, detailed experimental protocols, and logical

diagrams to support researchers, scientists, and drug development professionals in their work

with this compound.

Core Chemical and Physical Properties
Disperse Red 60 is chemically known as 1-amino-4-hydroxy-2-phenoxyanthracene-9,10-dione.

[1] It is recognized by several CAS numbers, with 17418-58-5 being the most prominent. The

compound presents as a fine, deep-red powder.[2] While it is insoluble in water, it

demonstrates solubility in certain organic solvents like dichloromethane, dimethyl sulfoxide

(DMSO), and methanol.[3][4]

Table 1: Chemical Identifiers for Disperse Red 60

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b094433?utm_src=pdf-interest
https://www.benchchem.com/product/b094433?utm_src=pdf-body
https://www.benchchem.com/product/b094433?utm_src=pdf-body
https://www.benchchem.com/product/b094433?utm_src=pdf-body
https://en.wikipedia.org/wiki/Disperse_Red_60
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Red-60
https://www.researchgate.net/publication/351482587_Experimentally_and_theoretically_approaches_for_disperse_red_60_dye_adsorption_on_novel_quaternary_nanocomposites
https://pmc.ncbi.nlm.nih.gov/articles/PMC11604433/
https://www.benchchem.com/product/b094433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name
1-amino-4-hydroxy-2-phenoxyanthracene-9,10-

dione[1]

CAS Number 17418-58-5, 12223-37-9[5]

Molecular Formula C₂₀H₁₃NO₄[5]

Molecular Weight 331.32 g/mol [5]

InChI Key MHXFWEJMQVIWDH-UHFFFAOYSA-N[1]

Synonyms
C.I. 60756, Disperse Red FB, 1-Amino-2-

phenoxy-4-hydroxyanthraquinone[5]

Table 2: Physicochemical Properties of Disperse Red 60
Property Value

Appearance Fine deep-red powder[2]

Melting Point 185 °C[6]

Boiling Point 570.3 °C[6]

Density ~1.44 g/cm³[1]

Water Solubility Insoluble[4]

Solubility in Organic Solvents
Soluble in dichloromethane; Slightly soluble in

DMSO and Methanol[3][4]

Molar Extinction Coefficient (ε)
~13,000-14,000 L mol⁻¹ cm⁻¹ (typical for

anthraquinone dyes)[7]

Synthesis Pathway
The primary manufacturing method for Disperse Red 60 involves the condensation of 1-amino-

2-bromo-4-hydroxyanthracene-9,10-dione with phenol in an alkaline medium.[5] This

nucleophilic aromatic substitution reaction is a cornerstone of its industrial production.
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Reactants

1-amino-2-bromo-4-
hydroxyanthracene-9,10-dione

Disperse Red 60

Condensation

Phenol + Alkaline Medium
(e.g., Potassium Carbonate)

Click to download full resolution via product page

Caption: Synthesis of Disperse Red 60 via condensation reaction.

Experimental Protocols
Disperse Red 60 is a subject of investigation in various scientific fields, particularly in

environmental science and nanotechnology. Below are detailed protocols for two key

experimental procedures involving this dye.

Adsorption of Disperse Red 60 on Novel Quaternary
Nanocomposites
This protocol is adapted from the study by Soliman et al. (2021), which investigated the

removal of Disperse Red 60 from aqueous solutions.[3]

Objective: To evaluate the adsorption capacity of chitosan-based nanocomposites for Disperse
Red 60.

Materials:

Disperse Red 60 (DR)

Chitosan-4-chloroacetophenone/CeO₂-CuO-Fe₂O₃ (CF) nanocomposite

Chitosan-4-chloroacetophenone/CeO₂-CuO-Al₂O₃ (CA) nanocomposite
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Hydrochloric acid (0.1 M)

Sodium hydroxide (0.1 M)

Distilled water

Procedure:

Preparation of Stock Solution: A 1000 mg/L stock solution of Disperse Red 60 is prepared

by dissolving 1 gram of the dye in 1 liter of distilled water. Working solutions of desired

concentrations (e.g., 10-100 mg/L) are prepared by diluting the stock solution.

Batch Adsorption Experiments:

A series of flasks are prepared, each containing a specific volume of the Disperse Red 60
working solution.

The initial pH of the solutions is adjusted using 0.1 M HCl or 0.1 M NaOH to study its effect

(e.g., pH values of 2, 4, 6, 8).

A known mass of the adsorbent (CF or CA nanocomposite, e.g., 0.05-0.2 g) is added to

each flask.

The flasks are agitated at a constant speed and temperature for a specified contact time

(e.g., up to 240 minutes) to reach equilibrium.

Analysis:

After the desired contact time, the adsorbent is separated from the solution by

centrifugation or filtration.

The concentration of Disperse Red 60 remaining in the supernatant is determined using a

UV-Vis spectrophotometer at its maximum absorption wavelength.

The amount of dye adsorbed per unit mass of the adsorbent (qₑ in mg/g) is calculated

using the following equation: qₑ = (C₀ - Cₑ) * V / m where C₀ and Cₑ are the initial and

equilibrium concentrations of the dye (mg/L), V is the volume of the solution (L), and m is

the mass of the adsorbent (g).
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Kinetic and Isotherm Studies: The experiments are repeated with varying contact times (for

kinetic studies) and initial dye concentrations (for isotherm studies) to model the adsorption

process.

Prepare Disperse Red 60
Stock and Working Solutions

Set up Batch Adsorption
Experiments (Vary pH, adsorbent dose)

Agitate at Constant
Temperature and Time

Separate Adsorbent
from Solution

Analyze Supernatant
(UV-Vis Spectrophotometry)

Calculate Adsorption
Capacity (qₑ)

Click to download full resolution via product page

Caption: Workflow for the adsorption study of Disperse Red 60.

Preparation of Nano Disperse Red 60 via Miniemulsion
Polymerization
This protocol is based on the work of El-Sayed et al. (2012) for the encapsulation of Disperse
Red 60.[8][9][10]
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Objective: To synthesize stable nanodispersions of Disperse Red 60 for applications such as

dyeing and printing.

Materials:

Disperse Red 60 (DR60)

Styrene (monomer)

Butyl acrylate (monomer)

Methacrylic acid (co-monomer)

Sodium dodecyl sulfate (SDS, surfactant)

Potassium persulfate (initiator)

Deionized water

Procedure:

Preparation of Organic Phase: Disperse Red 60 is dissolved in a mixture of styrene and

butyl acrylate monomers.

Preparation of Aqueous Phase: Sodium dodecyl sulfate is dissolved in deionized water.

Formation of Miniemulsion: The organic phase is added to the aqueous phase under high-

speed stirring to form a coarse emulsion. This pre-emulsion is then subjected to

ultrasonication or high-pressure homogenization to create a stable miniemulsion with nano-

sized droplets.

Polymerization:

The miniemulsion is transferred to a reaction vessel equipped with a stirrer, condenser,

and nitrogen inlet.

The temperature is raised to a specific point (e.g., 70-80 °C).
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The initiator, potassium persulfate (dissolved in a small amount of water), is added to start

the polymerization process.

The reaction is allowed to proceed for several hours until the monomer conversion is

complete.

Characterization: The resulting nano-encapsulated Disperse Red 60 is characterized for

particle size, morphology (e.g., using Transmission Electron Microscopy - TEM), and stability.

Prepare Organic Phase:
Disperse Red 60 in Monomers

Form Miniemulsion
(High-Speed Stirring + Homogenization)

Prepare Aqueous Phase:
Surfactant in Water

Initiate Polymerization
(Add Initiator, Heat)

Characterize Nanoparticles
(TEM, Particle Size)
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Caption: Workflow for the synthesis of nano-encapsulated Disperse Red 60.

Safety and Handling
Disperse Red 60 is classified with GHS07 pictogram, indicating it can cause skin and eye

irritation.[1] It may also cause an allergic skin reaction.[1] Therefore, appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn when

handling this compound. Work should be conducted in a well-ventilated area or under a fume

hood.
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Table 3: GHS Hazard Information for Disperse Red 60
Hazard Statement Code

May cause an allergic skin reaction H317

Causes serious eye irritation H319

In conclusion, Disperse Red 60 is a versatile chemical with important industrial applications

and growing relevance in scientific research. A thorough understanding of its fundamental

properties, synthesis, and experimental handling is crucial for its effective and safe utilization in

the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094433#basic-chemical-information-for-disperse-red-
60]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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